Cas no 119416-26-1 (N-(4-Bromo-2,6-dimethylphenyl)acetamide)

• Product Name: N-(4-Bromo-2,6-dimethylphenyl)acetamide
• CAS No: 119416-26-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD02637614
• CID: 132183
• PubChem ID: 880635
• Update Time: 2025-06-09

N-(4-Bromo-2,6-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2,6-dimethylphenyl)acetamide
• 4-BROMO-2,6-DIMETHYL-N-ACETYLANILINE
• Acetamide,N-(4-bromo-2,6-dimethylphenyl)-
• 4-bromo-2,6-dimethyl-acetanilide
• 5-Brom-2-acetamino-m-xylol
• SALOR-INT L168351-1EA
• N-(4-Bromo-2,6-dimethylphenyl)
• CS-0038366
• AS-9454
• SR-01000232267-1
• W11658
• SCHEMBL1601877
• SY125119
• MFCD02637614
• Acetamide, N-(4-bromo-2,6-dimethylphenyl)-
• AC-12277
• Z509521886
• DTXSID10358201
• 119416-26-1
• SR-01000232267
• AKOS003229262
• doi:10.14272/YDYWLULGRRSFLV-UHFFFAOYSA-N
• 10.14272/YDYWLULGRRSFLV-UHFFFAOYSA-N

• MDL： MFCD02637614
• Inchi： 1S/C10H12BrNO/c1-6-4-9(11)5-7(2)10(6)12-8(3)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： YDYWLULGRRSFLV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)NC(C)=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.09730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-Bromo-2,6-dimethylphenyl)acetamide

Introduction to N-(4-Bromo-2,6-dimethylphenyl)acetamide (CAS No. 119416-26-1)

N-(4-Bromo-2,6-dimethylphenyl)acetamide (CAS No. 119416-26-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various synthetic applications and has been the subject of numerous studies aimed at uncovering its potential benefits and applications.

The molecular structure of N-(4-Bromo-2,6-dimethylphenyl)acetamide consists of a brominated aromatic ring substituted with two methyl groups at the 2 and 6 positions, linked to an acetamide functional group. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine atom further enhances its utility in cross-coupling reactions, which are fundamental in modern drug development.

In recent years, N-(4-Bromo-2,6-dimethylphenyl)acetamide has been extensively studied for its role in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as a precursor for designing small-molecule inhibitors targeting various biological pathways. The compound's ability to interact with biological targets has opened up new avenues for treating a range of diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of N-(4-Bromo-2,6-dimethylphenyl)acetamide is its versatility in chemical modifications. The aromatic ring can be further functionalized through various reactions, allowing chemists to tailor its properties for specific applications. This flexibility has led to its incorporation into numerous synthetic protocols aimed at creating highly potent and selective drug candidates.

The pharmacological properties of N-(4-Bromo-2,6-dimethylphenyl)acetamide have been explored in several preclinical studies. These investigations have highlighted its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, preliminary data suggest that it may exhibit anticancer properties by inhibiting the growth of certain cancer cell lines. These findings have positioned N-(4-Bromo-2,6-dimethylphenyl)acetamide as a promising candidate for further clinical development.

The synthesis of N-(4-Bromo-2,6-dimethylphenyl)acetamide involves a series of well-defined chemical steps that highlight the compound's synthetic accessibility. The process typically begins with the bromination of a dimethylbenzene derivative followed by acetylation to introduce the acetamide group. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce larger quantities for research purposes.

In conclusion, N-(4-Bromo-2,6-dimethylphenyl)acetamide (CAS No. 119416-26-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in the future of medicine.